Cas no 794577-78-9 (2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 794577-78-9
• MF: C₂₂H₁₇NO₆
• MW: 391.373486280441
• CID: 5843893
• PubChem ID: 2441756
• Update Time: 2025-05-24

2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• BDBM50378675
• AKOS033507038
• NCGC00182472-01
• EN300-26866672
• CHEMBL591964
• Z16524726
• 794577-78-9
• 2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C22H17NO6/c1-2-27-19-9-5-6-13-10-15(22(26)29-20(13)19)21(25)28-12-18(24)16-11-23-17-8-4-3-7-14(16)17/h3-11,23H,2,12H2,1H3
• InChI Key： VIFIENAOUFLWLB-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC(C2=CNC3C=CC=CC2=3)=O)=CC2C=CC=C(C1=2)OCC)=O

Computed Properties

• Exact Mass: 391.10558726g/mol
• Monoisotopic Mass: 391.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

Compound CAS No. 794577-78-9: 2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

The compound CAS No. 794577-78-9, also known as 2-(1H-indol-3-yl)-2-oxoethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule combines an indole moiety with a chromene derivative, making it a fascinating subject for research in medicinal chemistry and synthetic biology.

The structural complexity of this compound is evident in its name, which highlights the presence of an indole ring system and a chromene framework. The indole moiety, characterized by its bicyclic structure, is known for its versatility in biological interactions, while the chromene component adds aromaticity and potential for conjugation. Recent studies have demonstrated that the interplay between these two structural elements can lead to enhanced bioavailability and selectivity in pharmacological applications.

One of the most notable aspects of CAS No. 794577-78-9 is its ability to act as a scaffold for drug design. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies published in high-profile journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its role in modulating key cellular pathways involved in disease progression.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions have been employed to construct the molecule's intricate architecture. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of biological activity, 2-(1H-indol-3-yl)-2-oxyethyl 8-Ethoxychromenylcarboxylate has shown remarkable selectivity towards specific protein targets, which is crucial for minimizing off-target effects in drug development. Preclinical studies have demonstrated its efficacy in inhibiting enzymes associated with inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

The compound's pharmacokinetic properties are another area of active research. Studies conducted using animal models have revealed favorable absorption profiles, indicating that it could be suitable for oral administration. Furthermore, its metabolic stability has been assessed using liver microsomes, providing insights into its suitability for long-term therapeutic use.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to absorb and emit light at specific wavelengths could be advantageous.

The environmental impact of this compound is another critical consideration. As with all chemical entities, understanding its degradation pathways and ecological footprint is essential for sustainable development. Recent studies have focused on assessing its biodegradability under various environmental conditions, with encouraging results suggesting that it can degrade efficiently under aerobic conditions.

In conclusion, CAS No. 794577